4-Hexadecanoyl-1,1-dimethylpiperazin-1-ium iodide

• CAS RN: 31863-82-8
• Molecular Formula: C22H45IN2O
• Molecular Weight: 480.5 g/mol
• IUPAC Name: 1-(4,4-dimethylpiperazin-4-ium-1-yl)hexadecan-1-one;iodide
• InChI: InChI=1S/C22H45N2O.HI/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(25)23-18-20-24(2,3)21-19-23;/h4-21H2,1-3H3;1H/q+1;/p-1
• InChI Key: BHDKVORVYZRIQS-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCC(=O)N1CC[N+](CC1)(C)C.[I-]
• synonyms: 4-hexadecanoyl-1,1-dimethyl-piperazin-1-ium iodide; 4-hexadecanoyl-1,1-dimethylpiperazin-1-ium; NSC 126188; NSC-126188; NSC126188

Description

4-Hexadecanoyl-1,1-dimethylpiperazin-1-ium iodide, also known as HDMP, is a synthetic compound that has been widely used in scientific research. It belongs to the family of cationic lipids, which are used to deliver genetic material into cells. HDMP has been shown to be an effective transfection reagent, and its mechanism of action has been extensively studied.

Scientific Research Applications

Synthesis and Characterization in Drug Discovery

4-Hexadecanoyl-1,1-dimethylpiperazin-1-ium iodide plays a role in the synthesis of difluoroalkylated compounds. A study demonstrated its use in the mild and simple difluoroalkylative cyclization of 2-allylphenols and 2-allylanilines, contributing to the development of difluoroalkylated dihydrobenzofurans and indolin derivatives. These compounds have significant implications in drug discovery and development (Ma et al., 2020).

Novel Synthetic Route for Quaternary Piperazinium Acids

In another study, a novel synthetic route was developed for 1-carboxymethyl-1,4,4-trimethylpiperazinium diiodide and 4-carboxymethyl-1,1-dimethylpiperazinium iodide salts. These quaternary piperazinium acids have potential applications in creating water-soluble prodrugs or polymer derivatives, which can be crucial for pharmaceutical development (Holappa et al., 2006).

Reaction with Molecular Iodine and Polymer Effects

A study focused on the reaction of a Mannich base type-polyamine polymer with iodine to understand the polymer effects in the formation of triiodide ions. This research highlights the significant role of 1,4-dimethylpiperazine in such reactions, which could have implications in polymer science and materials engineering (Tomono et al., 1974).

Applications in the Preparation of Uranium(IV) Compounds

Research into the synthesis and characterization of uranium(IV) compounds involved piperazine derivatives, including 1,4-dimethylpiperazine. This study sheds light on the potential applications of these compounds in nuclear chemistry and material sciences (Manhas et al., 1993).

Vibrational Spectroscopic Studies

A study on hexakis(dimethyl sulfoxide)scandium(III) iodide, involving 1,4-dimethylpiperazine, provides insights into vibrational spectroscopic force field studies. This research is important for understanding the molecular interactions and properties in materials science (Skripkin et al., 2004).